Cas no 819071-06-2 (7-Benzoxazolecarboxylic acid, 2-(2-hydroxyphenyl)-, methyl ester)

• Product name: 7-Benzoxazolecarboxylic acid, 2-(2-hydroxyphenyl)-, methyl ester
• CAS No: 819071-06-2
• MF: C₁₅H₁₁NO₄
• MW: 269.25214
• CID: 702686
• PubChem ID: 136027360

7-Benzoxazolecarboxylic acid, 2-(2-hydroxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Benzoxazolecarboxylic acid, 2-(2-hydroxyphenyl)-, methyl ester
• methyl 2-(6-oxocyclohexa-2,4-dien-1-ylidene)-3H-1,3-benzoxazole-7-carboxylate
• SCHEMBL5620312
• methyl 2-(2-hydroxyphenyl)benzo[d]oxazole-7-carboxylate
• Methyl 2-(2-Hydroxy-phenyl)-benzooxazole-7-carboxylate
• Methyl 2-(6-oxocyclohexa-2,4-dien-1-ylidene)-2,3-dihydro-1,3-benzoxazole-7-carboxylate
• MPGCBKITOBODHY-UHFFFAOYSA-N
• CHEMBL405184
• 819071-06-2
• DTXSID50740686

• Inchi： InChI=1S/C15H11NO4/c1-19-15(18)10-6-4-7-11-13(10)20-14(16-11)9-5-2-3-8-12(9)17/h2-8,17H,1H3
• InChI Key： MPGCBKITOBODHY-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C2C(=CC=C1)N=C(O2)C3=CC=CC=C3O

Computed Properties

• Exact Mass: 269.06880783g/mol
• Monoisotopic Mass: 269.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.6Ų